Cas no 1213921-61-9 ((1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine
• CAS No: 1213921-61-9
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD11512054
• CID: 5000285
• PubChem ID: 96070547
• Update Time: 2025-05-19

(1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-bromo-6-fluorophenyl)ethanamine
• (1S)-1-(2-Bromo-6-fluorophenyl)ethanamine
• (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine

• MDL： MFCD11512054
• Inchi： 1S/C8H9BrFN/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： SNIBBOIUVLCOJX-YFKPBYRVSA-N
• SMILES： BrC1C=CC=C(C=1[C@H](C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine

Research Brief on (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine (CAS: 1213921-61-9): Recent Advances and Applications

The compound (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine (CAS: 1213921-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its 2-bromo-6-fluorophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies highlight its potential as a key building block for novel drug candidates targeting neurological disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine in the asymmetric synthesis of γ-aminobutyric acid (GABA) receptor modulators. The research team employed this compound as a chiral precursor to achieve enantioselective C–C bond formation, resulting in derivatives with enhanced binding affinity to GABA_A receptors. Notably, the bromo-fluoro substitution pattern was found to improve metabolic stability in preclinical models, addressing a common challenge in CNS drug development.

Further investigations have explored the compound's role in the design of selective monoamine oxidase B (MAO-B) inhibitors. A recent patent application (WO2023056421) disclosed a series of propargylamine derivatives synthesized from (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine, showing nanomolar potency against MAO-B with minimal off-target effects. The 2-bromo-6-fluoro configuration appears to confer optimal steric and electronic properties for enzyme active site binding, as confirmed by X-ray crystallography studies.

From a synthetic chemistry perspective, novel catalytic methods have been developed to access this chiral amine with high enantiomeric excess. A 2024 report in ACS Catalysis described an asymmetric reductive amination protocol using a chiral iridium catalyst, achieving >99% ee for (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine at gram scale. This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

Pharmacokinetic studies of derivatives containing this structural motif have revealed favorable blood-brain barrier penetration properties, making it particularly valuable for neuropharmaceutical applications. The compound's logP value (2.8) and polar surface area (26 Ų) fall within optimal ranges for CNS drug candidates, as demonstrated in recent ADMET profiling studies.

Ongoing research is exploring the incorporation of (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation. Preliminary results suggest that the bromo-fluoro aromatic system can enhance ternary complex formation between the target protein and E3 ubiquitin ligase, potentially expanding the scope of addressable therapeutic targets.

In conclusion, (1S)-1-(2-bromo-6-fluorophenyl)ethan-1-amine (CAS: 1213921-61-9) represents a structurally privileged scaffold with diverse applications in medicinal chemistry. Its recent utilization in CNS drug discovery, enzyme inhibitor design, and emerging modalities like PROTACs underscores its importance as a versatile building block in pharmaceutical research. Future directions may include further optimization of synthetic routes and exploration of its potential in other therapeutic areas such as oncology and immunology.